98-83-9

alpha-Methylstyrene

In Stock

• CAS RN:
• 98-83-9

• Formula:
• C9H10
  C6H5C(CH3)=CH2
  C9H10

• InChI:
• InChI=1S/C9H10/c1-8(2)9-6-4-3-5-7-9/h3-7H,1H2,2H3

• InChIKey:
• XYLMUPLGERFSHI-UHFFFAOYSA-N

• AMS is a main byproduct of the manufacture of phenol and acetone using cumene (isopropyl benzene). Good yields of this monomer can be obtained from cumene by dehydrogenation.
  Alpha-Methylstyrene, also known as 2-phenylpropene or α-methylstyrene, belongs to the class of organic compounds known as phenylpropenes. Phenylpropenes are compounds containing a phenylpropene moiety, which consists of a propene substituent bound to a phenyl group. Alpha-Methylstyrene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Alpha-Methylstyrene has been primarily detected in feces. Within the cell, Alpha-methylstyrene is primarily located in the membrane (predicted from logP). Alpha-Methylstyrene exists in all eukaryotes, ranging from yeast to humans.
  Alpha-Methylstyrene is an olefinic compound.
  Isopropenylbenzene appears as a colorles...

4-Bromobenzenesulfonyl fluoride

In Stock

• CAS RN:
• 498-83-9

• Formula:
• C6H4BrFO2S

• InChI:
• InChI=1S/C6H4BrFO2S/c7-5-1-3-6(4-2-5)11(8,9)10/h1-4H

• InChIKey:
• AOXWZFUBFROIHA-UHFFFAOYSA-N

• 4-Bromobenzenesulfonyl fluoride is a useful research compound. Its molecular formula is C6H4BrFO2S and its molecular weight is 239.06 g/mol. The purity is usually 95%.

Nitroblue tetrazolium chloride

In Stock

• CAS RN:
• 298-83-9

• Formula:
• C40H30Cl2N10O6

• InChI:
• InChI=1S/C40H30N10O6.2ClH/c1-55-37-25-29(13-23-35(37)47-43-39(27-9-5-3-6-10-27)41-45(47)31-15-19-33(20-16-31)49(51)52)30-14-24-36(38(26-30)56-2)48-44-40(28-11-7-4-8-12-28)42-46(48)32-17-21-34(22-18-32)50(53)54;;/h3-26H,1-2H3;2*1H/q+2;;/p-2

• InChIKey:
• FSVCQIDHPKZJSO-UHFFFAOYSA-L

• Nitro Blue Tetrazolium (NBT) is a chromogenic substrate that, like other tetrazolium compounds, can be reduced to produce a colored formazan derivative. It is used in the “NBT test” to evaluate the activity of NADPH oxidase in phagocytes, which results in the production of blue reduced NBT formazan in normal cells but not in those from patients with chronic granulomatous disease. NBT can also be used as a chromogenic activity stain for oxidoreductases in gels or solutions. More commonly NBT is often paired with 5-bromo-4-chloro-3-inolyl phosphate (PCIB) for the colorimetric detection of alkaline phosphatase activity. Alkaline phosphate converts PCIB to a product that reduces NBT to its formazan derivative, resulting in a black-purple precipitate.

2,5,8,11,14-Pentaoxahexadecan-16-amine

In Stock

• CAS RN:
• 5498-83-9

• Formula:
• C18H12ClNO

• InChI:
• InChI=1S/C11H25NO5/c1-13-4-5-15-8-9-17-11-10-16-7-6-14-3-2-12/h2-12H2,1H3

• InChIKey:
• WGQYVGMCDPUCEJ-UHFFFAOYSA-N

• m-PEG5-amine is a PEG derivative containing an amino group. The amine group is reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. PEG Linkers may be useful in the development of antibody drug conjugates.

Piperidine-1-sulfonyl fluoride

In Stock

• CAS RN:
• 63698-83-9

• Formula:
• C5H10FNO2S

• InChI:
• InChI=1S/C5H10FNO2S/c6-10(8,9)7-4-2-1-3-5-7/h1-5H2

• InChIKey:
• SSXRYWUKQFCOIW-UHFFFAOYSA-N

• Piperidine-1-sulfonyl fluoride is a useful research compound. Its molecular formula is C5H10FNO2S and its molecular weight is 167.2 g/mol. The purity is usually 95%.

Agn-PC-004N6H

• CAS RN:
• 720698-83-9

• Formula:
• C14H18FNO3S

• InChI:
• InChI=1S/C14H18FNO3S/c15-14-4-2-12(3-5-14)13-6-9-16(10-7-13)8-1-11-20(17,18)19/h2-6H,1,7-11H2,(H,17,18,19)

• InChIKey:
• TZSHWDXUHYEZGS-UHFFFAOYSA-N

• Agn-PC-004N6H is a useful research compound. Its molecular formula is C14H18FNO3S and its molecular weight is 299.36 g/mol. The purity is usually 95%.

4-Bromo-2-isopropylbenzoic acid

In Stock

• CAS RN:
• 741698-83-9

• Formula:
• C10H11BrO2

• InChI:
• InChI=1S/C10H11BrO2/c1-6(2)9-5-7(11)3-4-8(9)10(12)13/h3-6H,1-2H3,(H,12,13)

• InChIKey:
• ZVKWVPUYVKVUSM-UHFFFAOYSA-N

• 4-Bromo-2-isopropylbenzoic acid is a useful research compound. Its molecular formula is C10H11BrO2 and its molecular weight is 243.1 g/mol. The purity is usually 95%.

2,6-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide

In Stock

• CAS RN:
• 932998-83-9

• Formula:
• C11H8F2N4OS

• InChI:
• InChI=1S/C11H8F2N4OS/c12-6-2-1-3-7(13)8(6)9(18)14-10-15-16-11-17(10)4-5-19-11/h1-3H,4-5H2,(H,14,15,18)

• InChIKey:
• OAPMCHCHAGESOX-UHFFFAOYSA-N

• 2,6-difluoro-N-{5H,6H-[1,2,4]triazolo[3,4-b][1,3]thiazol-3-yl}benzamide is a useful research compound. Its molecular formula is C11H8F2N4OS and its molecular weight is 282.27 g/mol. The purity is usually 95%.

Tert-butyl 4-(1-amino-2-methyl-1-oxopropan-2-yl)piperazine-1-carboxylate

Usually In Stock

• CAS RN:
• 885698-83-9

• Formula:
• C13H25N3O3

• InChI:
• InChI=1S/C13H25N3O3/c1-12(2,3)19-11(18)15-6-8-16(9-7-15)13(4,5)10(14)17/h6-9H2,1-5H3,(H2,14,17)

• InChIKey:
• NSEORPBJXFKEMY-UHFFFAOYSA-N

• Tert-butyl 4-(1-amino-2-methyl-1-oxopropan-2-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C13H25N3O3 and its molecular weight is 271.36 g/mol. The purity is usually 95%.

2-Amino-2-Deoxy-Hexose

• CAS RN:
• 686298-83-9

• Formula:
• C6H13NO5

• InChI:
• InChI=1S/C6H13NO5/c7-3-5(10)4(9)2(1-8)12-6(3)11/h2-6,8-11H,1,7H2

• InChIKey:
• MSWZFWKMSRAUBD-UHFFFAOYSA-N

• 2-Amino-2-Deoxy-Hexose is a hexose.
  2-Amino-2-Deoxy-Hexose is a natural product found in Arabidopsis thaliana and Apium graveolens with data available.
  AMINO SUGARS created by adding an amine group to a hexose sugar.

Fosfluconazole

In Stock

• CAS RN:
• 194798-83-9

• Formula:
• C13H13F2N6O4P

• InChI:
• InChI=1S/C13H13F2N6O4P/c14-10-1-2-11(12(15)3-10)13(25-26(22,23)24,4-20-8-16-6-18-20)5-21-9-17-7-19-21/h1-3,6-9H,4-5H2,(H2,22,23,24)

• InChIKey:
• GHJWNRRCRIGGIO-UHFFFAOYSA-N

• Fosfluconazole is a member of triazoles, a triazole antifungal drug and a conazole antifungal drug. It has a role as a prodrug. It derives from a fluconazole. The phosphate ester bond is hydrolyzed by the action of a phosphatase — an enzyme that removes a phosphate group from its substrate by hydrolyzing phosphoric acid monoesters into a phosphate ion and a molecule with a free hydroxyl group (dephosphorylation).

rac-2-[(1r,4r)-4-(aminomethyl)cyclohexyl]acetic acid hydrochloride, trans

In Stock

• CAS RN:
• 1255098-83-9

• Formula:
• C9H18ClNO2

• Rac-2-[(1r,4r)-4-(aminomethyl)cyclohexyl]acetic acid hydrochloride, trans is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.7. The purity is usually 95%.

1-(5-Bromopyridin-2-yl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1247398-83-9

• Formula:
• C11H14BrN3O

• InChI:
• InChI=1S/C11H14BrN3O/c12-9-1-2-10(14-7-9)15-5-3-8(4-6-15)11(13)16/h1-2,7-8H,3-6H2,(H2,13,16)

• InChIKey:
• USKDPTOKHGSGHP-UHFFFAOYSA-N

• 1-(5-Bromopyridin-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C11H14BrN3O and its molecular weight is 284.157. The purity is usually 95%.

3-(trans-4-Aminocyclohexyl)propanenitrile

In Stock

• CAS RN:
• 1315498-83-9

• Formula:
• C9H16N2

• InChI:
• InChI=1S/C9H16N2/c10-7-1-2-8-3-5-9(11)6-4-8/h8-9H,1-6,11H2

• InChIKey:
• ILAHCOQPDIUSQH-UHFFFAOYSA-N

• 3-(trans-4-Aminocyclohexyl)propanenitrile is a useful research compound. Its molecular formula is C9H16N2 and its molecular weight is 152.24 g/mol. The purity is usually 95%.

4-methoxy-2,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-83-9

• Formula:
• C23H24N6O3S

• InChI:
• InChI=1S/C23H24N6O3S/c1-15-14-21(16(2)13-20(15)32-4)33(30,31)28-19-7-5-18(6-8-19)24-22-9-10-23(26-25-22)29-12-11-17(3)27-29/h5-14,28H,1-4H3,(H,24,25)

• InChIKey:
• CZUKOKXEWFHAJV-UHFFFAOYSA-N

• 4-methoxy-2,5-dimethyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C23H24N6O3S and its molecular weight is 464.5 g/mol. The purity is usually 95%.

1-[4-(2-methyl-1H-benzimidazol-1-yl)phenyl]methanamine

• CAS RN:
• 1820683-68-8; 937598-83-9

• Formula:
• C15H15N3

• InChI:
• InChI=1S/C15H15N3/c1-11-17-14-4-2-3-5-15(14)18(11)13-8-6-12(10-16)7-9-13/h2-9H,10,16H2,1H3

• InChIKey:
• JSIPQQYAYITNDE-UHFFFAOYSA-N

• 1-[4-(2-methyl-1H-benzimidazol-1-yl)phenyl]methanamine is a useful research compound. Its molecular formula is C15H15N3 and its molecular weight is 237.306. The purity is usually 95%.